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Introduction
Daphnilongeridine, a member of the complex family of Daphniphyllum alkaloids, has garnered

significant interest within the scientific community due to its notable cytotoxic activities against

various cancer cell lines.[1][2][3][4] Isolated from plants of the Daphniphyllum genus, this

natural product presents a unique and intricate polycyclic structure that has captivated both

phytochemists and synthetic chemists.[5] A thorough understanding of its physicochemical

properties is paramount for its potential development as a therapeutic agent. These properties

are fundamental to predicting its pharmacokinetic and pharmacodynamic behavior, including

absorption, distribution, metabolism, and excretion (ADME), as well as formulation

development.

This technical guide provides a comprehensive overview of the core physicochemical

properties of Daphnilongeridine. It includes a summary of quantitative data, detailed

experimental protocols for property determination, and a visualization of the putative signaling

pathway involved in its cytotoxic effects.
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The physicochemical characteristics of Daphnilongeridine are essential for its handling,

formulation, and biological activity assessment. While some experimental data is available,

certain properties are based on predictive models.

Property Value Source

Molecular Formula C₃₂H₅₁NO₄ [6]

Molecular Weight 513.75 g/mol [6]

Physical State Solid, powder [6]

Melting Point Data not available

Boiling Point (Predicted) 581.4 ± 40.0 °C [6]

Density (Predicted) 1.16 ± 0.1 g/cm³ [6]

pKa (Predicted) 12.93 ± 0.70 [6]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[6]

CAS Number 922522-15-4 [6]

Biological Activity: Cytotoxicity
Daphnilongeridine has demonstrated cytotoxic effects against a range of human cancer cell

lines.[1][2][3][4] The mechanism of this cytotoxicity is believed to involve the induction of

apoptosis, a form of programmed cell death, and interference with the cell cycle. While the

precise signaling cascade initiated by Daphnilongeridine is still under investigation, the

general pathways for cytotoxic natural products often involve the intrinsic apoptotic pathway.

Putative Signaling Pathway for Daphnilongeridine-
Induced Apoptosis
The following diagram illustrates a plausible signaling pathway through which

Daphnilongeridine may exert its cytotoxic effects, based on the known mechanisms of similar
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compounds. This pathway involves the induction of apoptosis through the mitochondrial

pathway and subsequent cell cycle arrest.
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Caption: Putative signaling pathway of Daphnilongeridine-induced cytotoxicity.

Experimental Protocols
The following are detailed methodologies for the experimental determination of the core

physicochemical properties of Daphnilongeridine. These protocols are based on standard

laboratory practices for the characterization of novel alkaloids.

Melting Point Determination
Objective: To determine the temperature range over which Daphnilongeridine transitions from

a solid to a liquid.

Methodology:

Sample Preparation: A small amount of finely powdered, dry Daphnilongeridine is packed

into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated digital melting point apparatus is used.
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Procedure:

The capillary tube is placed in the heating block of the apparatus.

The temperature is rapidly increased to about 15-20 °C below the expected melting point.

The heating rate is then reduced to 1-2 °C per minute.

The temperature at which the first drop of liquid appears (onset) and the temperature at

which the entire sample becomes a clear liquid (clear point) are recorded. The melting

point is reported as this range.

Solubility Determination
Objective: To determine the solubility of Daphnilongeridine in various solvents.

Methodology (Shake-Flask Method):

Sample Preparation: An excess amount of Daphnilongeridine is added to a known volume

of the test solvent (e.g., water, ethanol, DMSO) in a sealed vial.

Equilibration: The vials are agitated in a constant temperature shaker bath (e.g., 25 °C or 37

°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is centrifuged to pellet the undissolved solid.

Analysis: A known volume of the supernatant is carefully removed, diluted appropriately, and

the concentration of dissolved Daphnilongeridine is determined using a validated analytical

method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Calculation: The solubility is calculated from the measured concentration in the saturated

solution and is typically expressed in mg/mL or µM.

pKa Determination
Objective: To determine the acid dissociation constant (pKa) of Daphnilongeridine.

Methodology (Potentiometric Titration):
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Sample Preparation: A known amount of Daphnilongeridine is dissolved in a suitable

solvent mixture (e.g., water-methanol) to create a solution of known concentration.

Apparatus: A calibrated pH meter with a suitable electrode and an automated titrator are

used.

Procedure:

The solution is placed in a thermostatted vessel and stirred continuously.

A standardized solution of a strong acid (e.g., HCl) is incrementally added to the solution.

The pH of the solution is recorded after each addition of the titrant.

The titration is continued until a clear inflection point is observed in the titration curve (pH

vs. volume of titrant).

Calculation: The pKa is determined from the pH at the half-equivalence point of the titration

curve.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of Daphnilongeridine, a promising cytotoxic alkaloid. The presented data and experimental

protocols are essential for researchers and drug development professionals working with this

compound. Further experimental validation of the predicted properties and a more detailed

elucidation of its mechanism of action are crucial next steps in exploring the full therapeutic

potential of Daphnilongeridine. The proposed signaling pathway serves as a working model to

guide future investigations into its cytotoxic effects. As research progresses, a more complete

physicochemical and pharmacological profile will undoubtedly emerge, paving the way for its

potential application in oncology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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